Cas no 27068-07-1 (Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1))

Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1) structure
27068-07-1 structure
Product Name:Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1)
CAS No:27068-07-1
MF:C12H20BrNO
MW:274.197302818298
CID:277310
PubChem ID:33681
Update Time:2025-04-19

Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1)
    • triethyl-(3-hydroxyphenyl)azanium,bromide
    • (3-Hydroxyphenyl)triethylammonium bromide
    • 27068-07-1
    • AMMONIUM, (3-HYDROXYPHENYL)TRIETHYL-, BROMIDE
    • Ro 2-3709
    • Inchi: 1S/C12H19NO.BrH/c1-4-13(5-2,6-3)11-8-7-9-12(14)10-11;/h7-10H,4-6H2,1-3H3;1H
    • InChI Key: TVKWFYUSFZSPTC-UHFFFAOYSA-N
    • SMILES: [Br-].OC1=CC=CC(=C1)[N+](CC)(CC)CC

Computed Properties

  • Exact Mass: 194.154
  • Monoisotopic Mass: 194.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • LogP: 4.15550
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